Cas no 21538-06-7 (1,3,5-Benzenetrisulfonyltrichloride)

• Product Name: 1,3,5-Benzenetrisulfonyltrichloride
• CAS No: 21538-06-7
• MF: C₆H₃Cl₃O₆S₃
• MW: 373.638415575027
• CID: 260827
• PubChem ID: 88940
• Update Time: 2025-05-19

1,3,5-Benzenetrisulfonyltrichloride Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetrisulfonyltrichloride
• 1,3,5-BENZENETRISULFONYL CHLORIDE
• benzene-1,3,5-trisulfonyl chloride
• benzene-1,3,5-trisulfonyl trichloride
• Benzol-1,3,5-trisulfonylchlorid
• Trichlorid aus Benzol-trisulfonsaeure-(1.3.5)
• ZLE0039
• SCHEMBL218559
• DTXSID3066712
• 1,3,5-Benzenetrisulfonyl trichloride
• Benzene-1,3,5-trisulphonyl trichloride
• 21538-06-7
• FT-0766714
• NS00050317
• HDPRVQJRZUJZPT-UHFFFAOYSA-N
• EINECS 244-428-8
• benzene-1, 3, 5-trisulfonyl chloride
• G77590
• DTXCID3036498

• Inchi： 1S/C6H3Cl3O6S3/c7-16(10,11)4-1-5(17(8,12)13)3-6(2-4)18(9,14)15/h1-3H
• InChI Key： HDPRVQJRZUJZPT-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C=1)S(=O)(=O)Cl)S(=O)(=O)Cl)(=O)=O

Computed Properties

• Exact Mass: 371.81600
• Monoisotopic Mass: 371.816
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128A^2
• XLogP3: 2

Experimental Properties

• Density: 1.873
• Boiling Point: 537.9°Cat760mmHg
• Flash Point: 279.1°C
• Refractive Index: 1.594
• PSA: 127.56000
• LogP: 4.71150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 1,3,5-Benzenetrisulfonyltrichloride

Comprehensive Overview of 1,3,5-Benzenetrisulfonyltrichloride (CAS No. 21538-06-7): Properties, Applications, and Industry Trends

1,3,5-Benzenetrisulfonyltrichloride (CAS No. 21538-06-7) is a specialized organic compound widely recognized for its unique molecular structure and versatile reactivity. As a sulfonyl chloride derivative, it plays a critical role in synthetic chemistry, particularly in the preparation of sulfonamides, polymers, and advanced materials. The compound's trifunctional nature, featuring three reactive sulfonyl chloride groups attached to a benzene ring, makes it a valuable building block for cross-linking reactions and modular synthesis.

In recent years, the demand for high-performance intermediates like 1,3,5-Benzenetrisulfonyltrichloride has surged due to its applications in pharmaceuticals, agrochemicals, and specialty coatings. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to reduce environmental impact, aligning with global trends such as green chemistry and circular economy principles. This compound's ability to act as a tri-functional linker also positions it as a key component in the development of covalent organic frameworks (COFs) and porous materials, which are gaining attention for gas storage and catalysis.

The physicochemical properties of 1,3,5-Benzenetrisulfonyltrichloride contribute to its industrial relevance. With a molecular formula of C₆H₃Cl₃O₆S₃ and a high melting point, it exhibits stability under controlled conditions. Its reactivity with nucleophiles, such as amines and alcohols, enables the creation of diverse sulfonated products. This characteristic is particularly valuable in drug discovery, where sulfonamide moieties are frequently incorporated to enhance bioavailability and target specificity.

From an SEO perspective, common queries related to this compound include: "1,3,5-Benzenetrisulfonyltrichloride synthesis", "CAS 21538-06-7 suppliers", and "applications of trisulfonyl chlorides". Addressing these topics, recent studies highlight innovative microwave-assisted synthesis techniques to improve yield and purity, while industry reports emphasize its role in high-value chemical manufacturing. Additionally, the compound's compatibility with flow chemistry systems has been explored to optimize large-scale production.

In the context of material science, 1,3,5-Benzenetrisulfonyltrichloride is instrumental in designing self-assembling monolayers (SAMs) and nanostructured surfaces. Its trifunctional architecture allows for precise control over surface modifications, which is crucial for applications in sensors, electronic devices, and anti-corrosive coatings. These advancements resonate with current market interests in smart materials and nanotechnology.

Regulatory and safety aspects of handling 1,3,5-Benzenetrisulfonyltrichloride are frequently discussed in technical forums. While not classified as a hazardous substance under general guidelines, proper storage in anhydrous conditions and the use of personal protective equipment (PPE) are recommended due to its moisture sensitivity and potential reactivity. Industry best practices often cite inert atmosphere techniques to preserve its shelf life.

Looking ahead, the compound's potential in renewable energy applications, such as proton-exchange membranes for fuel cells, is an emerging area of research. Its sulfonic acid derivatives exhibit high proton conductivity, making it a candidate for next-generation energy storage solutions. This aligns with the growing emphasis on clean energy technologies and carbon-neutral initiatives.

In summary, 1,3,5-Benzenetrisulfonyltrichloride (CAS No. 21538-06-7) represents a multifaceted compound with expanding applications across scientific and industrial domains. Its integration into cutting-edge research and commercial processes underscores its importance in modern chemistry. By addressing both technical specifications and trending topics like sustainability and advanced materials, this overview aims to serve as a authoritative resource for professionals and researchers alike.